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Compound of Interest

Compound Name: Norpterosin C

Cat. No.: B1161433

Norpterosin C: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise summary of the available information on Norpterosin
C, a natural compound of interest in phytochemical and pharmacological research. Due to the
limited specific data on Norpterosin C itself, this document also contextualizes its potential
biological activities based on studies of extracts from its source, Pteris semipinnata.

Core Compound Data

The fundamental physicochemical properties of Norpterosin C are summarized below.

Property Value Citation(s)
CAS Number 64890-70-6 [11[2]
Molecular Formula C13H1603 [1]
Molecular Weight 220.27 g/mol [3]

Biological Context and Potential Activities

Norpterosin C is a sesquiterpenoid that has been isolated from the fern Pteris semipinnata.[2]
While specific studies detailing the biological activities of Norpterosin C are limited in the
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public domain, research on extracts from Pteris semipinnata suggests a range of potential
pharmacological effects. The genus Pteris is known to produce various bioactive compounds,
including diterpenoids, flavonoids, and sesquiterpenoids.

Extracts from plants of the genus Pteris have been reported to exhibit several biological
activities, including:

» Antimicrobial activity: Extracts from Pteris species have demonstrated the ability to inhibit the
growth of various pathogenic bacterial strains.

e Antitumor activity: Some extracts from Pteris species have shown potential in inhibiting
tumor formation mechanisms.

» Anti-inflammatory action: Certain compounds isolated from Pteris plants have been noted for
their anti-inflammatory effects.

It is important to note that these activities are attributed to the plant extracts as a whole and not
specifically to Norpterosin C. Further research is required to isolate and characterize the
specific biological functions of Norpterosin C and to elucidate its mechanisms of action.

Postulated Experimental Workflow

Based on the general screening of natural products for bioactivity, a logical workflow for
investigating Norpterosin C can be proposed. This workflow would begin with the isolation of
the compound and proceed through a series of in vitro assays to determine its biological
effects.
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A potential experimental workflow for the biological characterization of Norpterosin C.

Signaling Pathway Considerations

Given the reported anti-inflammatory activity of extracts from the Pteris genus, a key area of
investigation for Norpterosin C would be its effect on inflammatory signaling pathways. The
Nuclear Factor-kappa B (NF-kB) pathway is a central regulator of inflammation, and many
natural products exert their anti-inflammatory effects by modulating this pathway.

A hypothetical signaling pathway diagram illustrating the potential interaction of a bioactive
compound with the NF-kB pathway is presented below.
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A generalized diagram of the NF-kB signaling pathway, a potential target for anti-inflammatory
compounds.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1161433?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1161433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

Norpterosin C represents a natural product with potential for further pharmacological
investigation. While direct evidence of its biological activity is currently scarce, the known
bioactivities of extracts from its source plant, Pteris semipinnata, provide a foundation for future
research. The workflows and pathways presented here offer a conceptual framework for the
systematic evaluation of Norpterosin C's therapeutic potential. Further studies are essential to
elucidate its specific molecular targets and mechanisms of action, which will be critical for any
drug development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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